Cas no 863609-11-4 (methyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: methyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 863609-11-4
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 2116369
• PubChem ID: 69460179
• Update Time: 2025-04-21

methyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate
• 1-(3-Chloro-phenyl)-1H-[1,2,4]-triazole-3-carboxylic acid methyl ester
• 1-(3-chlorophenyl)-1H-1,2,4-triazole-3-carboxylic acid methyl ester
• RXZOQLKHYRTHFI-UHFFFAOYSA-N
• DA-33386
• 863609-11-4
• SCHEMBL5487271

• Inchi： 1S/C10H8ClN3O2/c1-16-10(15)9-12-6-14(13-9)8-4-2-3-7(11)5-8/h2-6H,1H3
• InChI Key： RXZOQLKHYRTHFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 237.0305042Da
• Monoisotopic Mass: 237.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57Ų